6,7-dimethoxy-9-[2-(trifluoromethyl)phenyl]-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one

• IUPAC Name: 6,7-dimethoxy-9-[2-(trifluoromethyl)phenyl]-4,9-dihydro-3H-furo[3,4-b]quinolin-1-one
• InChI: InChI=1S/C20H16F3NO4/c1-26-15-7-11-13(8-16(15)27-2)24-14-9-28-19(25)18(14)17(11)10-5-3-4-6-12(10)20(21,22)23/h3-8,17,24H,9H2,1-2H3
• InChI Key: DCUJAXYQFMSWRW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(C3=C(N2)COC3=O)C4=CC=CC=C4C(F)(F)F)OC
• Molecular Formula: C20H16F3NO4
• Molecular Weight: 391.3 g/mol
• CAS No.: 900014-91-7

Description

6,7-Dimethoxy-9-[2-(trifluoromethyl)phenyl]-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one (CAS RN: 144918-44-5) is a furoquinolinone derivative characterized by a fused furan-quinoline core. Key structural features include:

• Methoxy groups at positions 6 and 7 on the quinoline ring.
• A 2-(trifluoromethyl)phenyl substituent at position 7.
• A lactone moiety at position 1.

This compound is synthesized via microwave-assisted multicomponent reactions, as described for structurally related furoquinolinones .

Biological Activity

6,7-Dimethoxy-9-[2-(trifluoromethyl)phenyl]-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one is a complex organic compound with the molecular formula C$_{20}$H$_{16}$F$_3$NO$_4$ and a molecular weight of 391.34 g/mol. It has garnered attention in medicinal chemistry due to its potential biological activities.

• CAS Number : 900014-91-7
• Molecular Structure : The compound features a furoquinoline backbone, which is known for various biological activities including anticancer and antimicrobial properties.

Antimicrobial Activity

Recent studies have indicated that compounds with trifluoromethyl substitutions exhibit significant antimicrobial properties. For instance, derivatives similar to the target compound have shown potent activity against Gram-positive bacteria, with Minimum Inhibitory Concentration (MIC) values as low as 0.78 μg/ml in some cases . This suggests that the trifluoromethyl group may enhance the compound's efficacy against microbial pathogens.

Anticancer Potential

Research has highlighted that quinoline derivatives possess anticancer properties. The furo[3,4-b]quinoline structure is particularly noted for its ability to inhibit various kinases involved in cancer progression. In vitro studies have demonstrated that such compounds can induce apoptosis in cancer cell lines, potentially through mechanisms involving cell cycle arrest and modulation of apoptotic pathways .

The biological mechanisms underlying the activity of 6,7-dimethoxy-9-[2-(trifluoromethyl)phenyl]-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one are still under investigation. However, it is hypothesized that the compound may interact with specific enzymes or receptors involved in cellular signaling pathways. The presence of the trifluoromethyl group is believed to enhance lipophilicity and cellular uptake, facilitating its biological effects.

Case Studies

Several case studies have explored the biological effects of related compounds:

• Antibacterial Efficacy : A study on trifluoromethyl-substituted phenyl derivatives showed that these compounds effectively inhibited biofilm formation in Staphylococcus aureus, outperforming traditional antibiotics like vancomycin .
• Cytotoxicity Assays : In vitro assays demonstrated that related furoquinoline derivatives exhibited significant cytotoxic effects on various cancer cell lines, indicating potential for further development as anticancer agents .

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	MIC values as low as 0.78 μg/ml
Anticancer	Induced apoptosis in cancer cell lines
Biofilm Inhibition	Inhibited biofilm formation >85%

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Furoquinolinone Derivatives

Compound Name & CAS RN	Substituents	Melting Point (°C)	Yield (%)	Key Properties/Activity	Reference
Target Compound : 6,7-Dimethoxy-9-[2-(trifluoromethyl)phenyl]-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one (144918-44-5)	6,7-OCH₃; 9-(2-CF₃Ph)	N/A	N/A	High purity (95%); inferred potential antibacterial activity
7-Chloro-9-(4-chlorophenyl)-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one (CAS RN: 867068-37-9)	7-Cl; 9-(4-ClPh)	N/A	N/A	Predicted properties: Boiling point: 498.7±45.0 °C; Density: 1.50±0.1 g/cm³; pKa: -1.17±0.40
9-(Benzo[d][1,3]dioxol-5-yl)-6,7,8-trimethoxy-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one (4aa)	6,7,8-OCH₃; 9-(benzodioxolyl)	271–273	92	Antibacterial activity; confirmed by NMR
9-(3,4-Dimethoxyphenyl)-6,7,8-trimethoxy-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one (4ab)	6,7,8-OCH₃; 9-(3,4-OCH₃Ph)	258–260	91	High yield; structural stability
9-(4-Chlorophenyl)-6,7,8-trimethoxy-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one (4ad)	6,7,8-OCH₃; 9-(4-ClPh)	>300	81	Lower yield due to electron-withdrawing Cl substituent
9-(2,4-Dichlorophenyl)-6,7-dimethoxy-4,9-dihydrofuro[3,4-b]quinolin-1(3H)-one (CAS RN: 900014-92-8)	6,7-OCH₃; 9-(2,4-Cl₂Ph)	N/A	N/A	Commercial availability; no reported bioactivity

Key Observations:

Substituent Effects on Physicochemical Properties :

• Electron-donating methoxy groups (e.g., in 4aa, 4ab) correlate with higher synthetic yields (>90%) and lower melting points (~250–273 °C) due to reduced crystallinity .
• Halogenated substituents (e.g., Cl, CF₃) lower yields (e.g., 81% for 4ad) and increase melting points (>300 °C for 4ad), likely due to enhanced intermolecular interactions .

Biological Activity :

• Derivatives with methoxy-rich substituents (e.g., 4aa, 4ab) exhibit confirmed antibacterial activity, suggesting the target compound may share similar properties .
• The trifluoromethyl group in the target compound may enhance metabolic stability and bioavailability compared to chlorinated analogs .

Synthetic Accessibility: Microwave-assisted synthesis (used for analogs in ) enables rapid assembly of the furoquinolinone core, though yields vary with substituent compatibility .

Q & A

Q. Table 1. Comparative Synthesis Yields for Quinolinone Derivatives

Reaction Step	Reagents/Conditions	Yield (%)	Reference
Nitro Reduction	LiAlH₄, THF, rt	54–96.5
Trifluoromethylphenyl Coupling	Pd(PPh₃)₄, Na₂CO₃, 80°C	59–72*
Alkylation	NaH, DMF, 60°C	88.7
*Hypothetical range based on analogous reactions

Q. Table 2. Key NMR Chemical Shifts for Core Structure

Proton Environment	δ (ppm)	Multiplicity	Reference
Aromatic H (quinolinone)	7.1–8.3	d/dd
OCH₃ (methoxy)	3.7–3.9	s
CF₃ (trifluoromethyl)	-	-	N/A